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Compound of Interest

4-((2-Hydroxyethyl)amino)-3-
Compound Name:
nitrophenol

cat. No.: B1310075

An In-Depth Technical Guide to 4-((2-
Hydroxyethyl)amino)-3-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties,
characterization, and relevant experimental protocols for 4-((2-Hydroxyethyl)amino)-3-
nitrophenol. It is intended to serve as a technical resource for professionals in research and
drug development.

Chemical and Physical Properties

4-((2-Hydroxyethyl)amino)-3-nitrophenol, with CAS number 65235-31-6, is an aromatic
phenol compound.[1] It is recognized for its use as an intermediate in the synthesis of various
dyes, drugs, and pharmaceutical compounds.[2][3][4] Its primary application in cosmetics is as
a hair dye colorant in both semi-permanent and permanent formulations.[5]

The key physicochemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula CsH10N204 [1112][6]

Molecular Weight 198.18 g/mol [1][2][6]
Dark red or yellow to orange

Appearance ) [11[2]
crystalline powder

Melting Point 142-146 °C [1112][5]

N ] 446.3 °C at 760 mmHg

Boiling Point ) [11[5]
(Predicted)

Density 1.488 g/cm3 (Predicted) [1][5]

Flash Point 223.7 °C [1]

pKa 9.31 + 0.14 (Predicted) [1][2][5]
Soluble in water and ethanol;

Solubility slightly soluble in ether and [2][4]
chloroform.
Keep in a dark, dry, and cool

Storage place with the container tightly [1][517]

sealed.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 4-((2-

Hydroxyethyl)amino)-3-nitrophenol are crucial for its application in research and

development.

Synthesis Protocol

A common method for the preparation of 4-((2-Hydroxyethyl)amino)-3-nitrophenol involves a

multi-step chemical synthesis.[2][4]

Objective: To synthesize 3-Nitro-N-(2-Hydroxyethyl)-4-Aminophenol.

Methodology:
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o Catalytic Hydrogenation: 2-Nitrophenol is subjected to catalytic hydrogenation using ethyl
carbamate and hydrocyanic acid. This initial step aims to reduce the nitro group.

e Reaction with 2-Chloroethanol: The intermediate product from the hydrogenation step is then
reacted with 2-chloroethanol. This reaction introduces the (2-hydroxyethyl)amino group to
the aromatic ring, yielding the final product, 4-((2-Hydroxyethyl)amino)-3-nitrophenol.[2][4]

 Purification: The final product should be purified using appropriate techniques such as
recrystallization or column chromatography to achieve the desired purity for analytical or
further use.
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Synthesis Workflow

Starting Materials

2-Nitrophenol Ethyl Carbamate & Hydrocyanic Acid 2-Chloroethanol

\Eeactivon Steps

Catalytic Hydrogenation

l

Reaction with 2-Chloroethanol

/

Final Rroduct

4-((2-Hydroxyethyl)amino)-3-nitrophenol
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LC-MS/MS Analytical Workflow

Sample Preparation

Prepare Sample, Standards,
and Quality Controls

Instrumentval Analysis

Liquid Chromatography
(e.g., Agilent 1290)

'

Tandem Mass Spectrometry
(e.g., API 4000)

/ Method Validati&r\

Linearity Accuracy & Precision LLOQ Determination

)cesiiﬂg/

Quantitation of Analyte

ata Prc
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Safety & Handling Protocol

Core Safety Principle

- Minimize

inimize
‘yeﬁonal Prutectix; quipment / ;l/avﬂjling Procet {r‘es \ \{o{age Condilions\

Use in Well-Ventilated Area ‘ ‘ Avoid Skin/Eye Contact ‘ ‘ No Eating/Drinking/Smoking ‘ ‘ Wash Thoroughly After Use ‘ ‘ Cool, Dry, Dark Place ‘ ‘ Tightly Sealed Container ‘ ‘ Away from Oxidizing Agents

Exposure

‘ Protective Gloves ‘ ‘ Protective Clothing ‘ ‘ EyelFace Protection ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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